Cas no 10271-83-7 (4-Isothiazoleacetic acid, methyl ester)
10271-83-7 structure
Product Name:4-Isothiazoleacetic acid, methyl ester
CAS No:10271-83-7
MF:C6H7NO2S
MW:157.190280199051
CID:2623381
PubChem ID:12906554
Update Time:2025-04-21
4-Isothiazoleacetic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- DTXSID60512654
- DXRJPHMQVBTPCP-UHFFFAOYSA-N
- methyl 2-(isothiazol-4-yl)acetate
- SCHEMBL11010268
- 10271-83-7
- 4-Isothiazoleacetic acid, methyl ester
- Methyl (1,2-thiazol-4-yl)acetate
-
- Inchi: 1S/C6H7NO2S/c1-9-6(8)2-5-3-7-10-4-5/h3-4H,2H2,1H3
- InChI Key: DXRJPHMQVBTPCP-UHFFFAOYSA-N
- SMILES: S1C=C(C=N1)CC(=O)OC
Computed Properties
- Exact Mass: 157.01975g/mol
- Monoisotopic Mass: 157.01975g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 157.19g/mol
- XLogP3: 0.8
- Topological Polar Surface Area: 67.4Ų
4-Isothiazoleacetic acid, methyl ester Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
10271-83-7 (4-Isothiazoleacetic acid, methyl ester) Related Products
- 822-54-8(1,2-thiazole-4-carbaldehyde)
- 693-90-3(4-Methyl-isothiazole)
- 10284-25-0(5-Isothiazoleacetic acid, ethyl ester)
- 10271-88-2(3-Isothiazoleacetic acid, methyl ester)
- 56133-37-0(4-Isothiazolecarboxylic acid, methyl ester)
- 36412-26-7(Isothiazole,4-(phenylmethyl)-)
- 10271-93-9(2-(1,2-thiazol-4-yl)acetic acid)
- 822-82-2(1,2-thiazole-4-carboxylic acid)
- 170283-02-0(Isothiazol-4-ylmethanol)
- 88511-36-8(1-(1,2-thiazol-4-yl)ethan-1-one)
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